Cas no 80109-14-4 (Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-)

• Product name: Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-
• CAS No: 80109-14-4
• MF: C₁₇H₁₃CL
• MW: 252.738
• CID: 706296
• PubChem ID: 71421320

Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-
• 1-chloro-4-(4-phenylcyclopenta-1,3-dien-1-yl)benzene
• DTXSID20840480
• 80109-14-4

• Inchi： InChI=1S/C17H13Cl/c18-17-10-8-14(9-11-17)16-7-6-15(12-16)13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： QRHARZCXIWIQLN-UHFFFAOYSA-N
• SMILES： C1C(=CC=C1C2=CC=C(C=C2)Cl)C3=CC=CC=C3

Computed Properties

• Exact Mass: 252.0705781g/mol
• Monoisotopic Mass: 252.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų